Cas no 1592798-32-7 (5-amino-6-hydroxypyridine-2-carboxylic acid)

• Product Name: 5-amino-6-hydroxypyridine-2-carboxylic acid
• CAS No: 1592798-32-7
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• CID: 5210251
• PubChem ID: 84716551
• Update Time: 2025-07-22

5-amino-6-hydroxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 5-amino-1,6-dihydro-6-oxo-
• 5-amino-6-hydroxypyridine-2-carboxylic acid

• Inchi： 1S/C6H6N2O3/c7-3-1-2-4(6(10)11)8-5(3)9/h1-2H,7H2,(H,8,9)(H,10,11)
• InChI Key： YGQQNDGRQDOCDK-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)NC(=O)C(N)=CC=1

Additional information on 5-amino-6-hydroxypyridine-2-carboxylic acid

Comprehensive Overview of 5-amino-6-hydroxypyridine-2-carboxylic acid (CAS No. 1592798-32-7): Properties, Applications, and Industry Relevance

5-amino-6-hydroxypyridine-2-carboxylic acid (CAS No. 1592798-32-7) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This heterocyclic derivative combines an amino group, hydroxyl group, and carboxylic acid functionality, making it a versatile building block for drug discovery and material science applications. Its molecular formula C₆H₆N₂O₃ and precise molecular weight of 154.12 g/mol contribute to its specific reactivity patterns.

Recent studies highlight the compound's potential in developing targeted therapeutics, particularly in enzyme inhibition and metal chelation applications. Researchers are investigating its role as a precursor for biologically active molecules, with particular interest in its hydrogen bonding capacity and pH-dependent solubility. The pyridine core structure provides excellent stability while allowing for diverse chemical modifications, a feature highly valued in medicinal chemistry.

The synthesis of 5-amino-6-hydroxypyridine-2-carboxylic acid typically involves multi-step organic transformations, with careful control of reaction conditions to preserve its sensitive functional groups. Analytical characterization using HPLC, NMR spectroscopy, and mass spectrometry confirms its high purity (>98%), a critical requirement for research applications. Storage recommendations suggest protection from light and moisture at controlled temperatures to maintain stability.

In the context of green chemistry trends, this compound has been evaluated for sustainable synthesis routes, including catalytic methods and biocatalytic approaches. The pharmaceutical industry shows growing interest in its potential as a scaffold molecule for developing small molecule drugs, especially in areas like metabolic disorders and inflammatory conditions.

From a commercial perspective, 1592798-32-7 is available through specialized chemical suppliers with various packaging options ranging from milligram to kilogram quantities. Pricing reflects its status as a research-grade chemical, with costs varying based on purity levels and order volume. Current market analysis indicates steady demand growth, particularly from contract research organizations and academic laboratories.

Safety data sheets emphasize standard laboratory handling procedures, including the use of personal protective equipment and proper ventilation systems. While not classified as hazardous under standard regulations, prudent risk assessment is recommended when working with this material. Disposal should follow institutional guidelines for organic compounds.

The scientific literature documents several patent applications featuring derivatives of 5-amino-6-hydroxypyridine-2-carboxylic acid, particularly in intellectual property related to therapeutic formulations. These filings demonstrate the compound's commercial potential and ongoing research interest. Analytical challenges in quality control procedures have prompted development of specialized chromatographic methods for accurate quantification.

Emerging applications in material science explore its use as a ligand for coordination polymers and metal-organic frameworks. The compound's ability to form stable complexes with various metal ions opens possibilities in catalysis and sensor development. These interdisciplinary applications align with current trends toward multifunctional materials in advanced technologies.

For researchers considering this compound, important considerations include solubility characteristics (soluble in polar organic solvents but limited in water) and stability under various conditions. The zwitterionic nature of the molecule at physiological pH ranges contributes to its interesting physicochemical properties, which are subjects of ongoing computational and experimental studies.

Future research directions may explore its potential in bioconjugation chemistry, prodrug development, and as a component in supramolecular systems. The compound's structure-activity relationships continue to be elucidated through collaborative efforts between computational chemists and experimental researchers, representing an active area of scientific inquiry.